Cas no 1220035-18-6 (3-(2-Isopropoxyethyl)piperidine hydrochloride)

3-(2-Isopropoxyethyl)piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 2-isopropoxyethyl group, subsequently converted to its hydrochloride salt for enhanced stability and solubility. This intermediate is particularly valuable in pharmaceutical and agrochemical research due to its structural versatility, enabling modifications for bioactive molecule development. The hydrochloride form ensures improved handling characteristics and compatibility with synthetic workflows. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, including the synthesis of potential therapeutic agents. The compound’s purity and consistent performance are critical for reproducible results in experimental settings.
3-(2-Isopropoxyethyl)piperidine hydrochloride structure
1220035-18-6 structure
Product Name:3-(2-Isopropoxyethyl)piperidine hydrochloride
CAS No:1220035-18-6
MF:C10H22ClNO
MW:207.740782260895
CID:1077796
PubChem ID:53409228
Update Time:2025-06-13

3-(2-Isopropoxyethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Isopropoxyethyl)piperidine hydrochloride
    • 3-(2-propan-2-yloxyethyl)piperidine;hydrochloride
    • 3-(2-ISOPROPOXYETHYL)PIPERIDINEHYDROCHLORIDE
    • AKOS015847295
    • 1220035-18-6
    • MDL: MFCD13560727
    • Inchi: 1S/C10H21NO.ClH/c1-9(2)12-7-5-10-4-3-6-11-8-10;/h9-11H,3-8H2,1-2H3;1H
    • InChI Key: MZVNGJOYRIXLSB-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)C)CCC1CNCCC1

Computed Properties

  • Exact Mass: 207.1389920g/mol
  • Monoisotopic Mass: 207.1389920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

3-(2-Isopropoxyethyl)piperidine hydrochloride Pricemore >>

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Additional information on 3-(2-Isopropoxyethyl)piperidine hydrochloride

Comprehensive Overview of 3-(2-Isopropoxyethyl)piperidine hydrochloride (CAS No. 1220035-18-6): Properties, Applications, and Industry Insights

3-(2-Isopropoxyethyl)piperidine hydrochloride (CAS No. 1220035-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, combining an isopropoxyethyl side chain with a piperidine hydrochloride core. Its versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

The compound's hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. Researchers often focus on its physicochemical properties, such as melting point, solubility profiles, and reactivity, to optimize its use in synthetic pathways. Recent studies highlight its potential role in modulating biological targets, though detailed mechanisms remain under investigation.

In the context of trending topics, 3-(2-Isopropoxyethyl)piperidine hydrochloride aligns with growing interest in small-molecule therapeutics and precision chemistry. Searches for "piperidine derivatives in drug development" or "CAS 1220035-18-6 applications" reflect its relevance in academic and industrial queries. Its non-toxic profile (under standard handling conditions) further supports its adoption in green chemistry initiatives.

From a synthetic perspective, this compound is often utilized in multistep organic synthesis, particularly for constructing nitrogen-containing heterocycles. Its isopropoxyethyl moiety offers steric and electronic tuning capabilities, making it a preferred choice for structure-activity relationship (SAR) studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its purity and structural integrity.

The demand for high-purity 3-(2-Isopropoxyethyl)piperidine hydrochloride has risen in parallel with advancements in catalysis and process optimization. Suppliers emphasize GMP-compliant manufacturing to meet pharmaceutical standards, addressing concerns about batch-to-batch consistency. This focus on quality aligns with broader industry shifts toward sustainable synthetic routes and cost-effective scaling.

Emerging applications include its exploration in neurological research and receptor modulation, though these areas require further validation. The compound's structural flexibility also positions it as a candidate for material science innovations, such as polymer additives or ligand design for metal-organic frameworks (MOFs).

For researchers sourcing CAS 1220035-18-6, key considerations include storage conditions (typically dry, cool environments) and compatibility with common reagents. Regulatory compliance, such as REACH and FDA guidelines for intermediates, is another critical factor driving procurement decisions.

In summary, 3-(2-Isopropoxyethyl)piperidine hydrochloride represents a convergence of synthetic utility and research potential. Its role in addressing challenges like selective functionalization and bioactive molecule design ensures its continued relevance in modern chemistry. As exploration of nitrogen-based scaffolds expands, this compound is poised to remain a focal point for innovation.

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